2-[(2-cyclopropyl-2-oxoethyl)thio]-4,5,6-trimethylnicotinonitrile

• IUPAC Name: 2-(2-cyclopropyl-2-oxoethyl)sulfanyl-4,5,6-trimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C14H16N2OS/c1-8-9(2)12(6-15)14(16-10(8)3)18-7-13(17)11-4-5-11/h11H,4-5,7H2,1-3H3
• InChI Key: PJQRPTOOHBGFJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N=C1C)SCC(=O)C2CC2)C#N)C
• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including the reaction of malononitrile with carbon disulfide in the presence of potassium carbonate under reflux in DMF, followed by subsequent reactions to form the desired compound. These procedures are characterized by their ability to form complex structures through a series of reactions, highlighting the compound's synthetic accessibility and the versatility of synthetic methods in chemistry (Mabkhot et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds in this category has been determined by X-ray crystallography, revealing details about their geometric parameters and intramolecular interactions. These studies provide insights into the compounds' stability and structural characteristics, which are essential for understanding their chemical behavior (Mabkhot et al., 2016).

Chemical Reactions and Properties

The chemical reactions involving compounds with similar structures often include cycloaddition and cyclization processes. These reactions are crucial for forming various heterocyclic compounds, demonstrating the compound's reactivity and potential for forming diverse chemical structures (Thiemann et al., 2000).

Physical Properties Analysis

While specific physical properties of "2-[(2-cyclopropyl-2-oxoethyl)thio]-4,5,6-trimethylnicotinonitrile" are not directly reported, related research emphasizes the importance of understanding compounds' physical characteristics, such as solubility, melting points, and crystalline structure. These properties are crucial for their practical application and handling in a laboratory setting.

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and mechanisms of reactions, are fundamental for comprehending the compound's behavior in chemical processes. Studies on similar compounds shed light on their potential chemical transformations and interactions, which are essential for their application in synthesis and other chemical endeavors.

For further exploration and detailed studies on related compounds and their properties, the following references provide extensive information: (Mabkhot et al., 2016), (Thiemann et al., 2000).